1-chloro-4-fluoro-2-isocyanatobenzene
Description
1-chloro-4-fluoro-2-isocyanatobenzene is a chemical compound with the CAS Number: 51163-28-1 . It has a molecular weight of 171.56 . The IUPAC name for this compound is 1-chloro-2-fluoro-4-isocyanatobenzene . It is usually stored at a temperature of 4 degrees Celsius . The compound is typically in the form of a powder .
Molecular Structure Analysis
The InChI code for 1-chloro-4-fluoro-2-isocyanatobenzene is 1S/C7H3ClFNO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The melting point of 1-chloro-4-fluoro-2-isocyanatobenzene is between 39-42 degrees Celsius .Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, H334, H335 . These indicate that the compound can be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P285, P301+P312, P302+P352, P304+P340, P304+P341, P305+P351+P338, P312, P330, P332+P313, P337+P313, P342+P311, P362, P363, P403+P233, P405, P501 . These statements provide guidance on how to handle the compound safely.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-4-fluoro-2-isocyanatobenzene involves the reaction of 1-chloro-4-fluoro-2-nitrobenzene with phosgene followed by reduction of the resulting isocyanate intermediate.", "Starting Materials": [ "1-chloro-4-fluoro-2-nitrobenzene", "Phosgene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "1. Dissolve 1-chloro-4-fluoro-2-nitrobenzene in methanol.", "2. Bubble phosgene gas through the solution while stirring at room temperature for several hours.", "3. Add a solution of sodium borohydride in methanol dropwise to the reaction mixture while stirring at room temperature.", "4. Add hydrochloric acid to the reaction mixture to adjust the pH to acidic.", "5. Extract the product with methylene chloride.", "6. Wash the organic layer with water and sodium hydroxide solution.", "7. Dry the organic layer over anhydrous sodium sulfate.", "8. Concentrate the organic layer under reduced pressure to obtain 1-chloro-4-fluoro-2-isocyanatobenzene as a yellow solid." ] } | |
CAS RN |
1240251-15-3 |
Molecular Formula |
C7H3ClFNO |
Molecular Weight |
171.6 |
Purity |
95 |
Origin of Product |
United States |
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